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Compound of Interest

Compound Name: Tridecane-2-thiol

Cat. No.: B14544143 Get Quote

A thorough review of scientific literature and patent databases reveals no documented

applications of Tridecane-2-thiol as a catalyst or ligand in asymmetric catalysis. While the field

of asymmetric catalysis extensively utilizes chiral sulfur-containing molecules, Tridecane-2-
thiol has not been reported in this context. This lack of data prevents the creation of specific

application notes, experimental protocols, and quantitative data summaries as requested.

For researchers interested in the broader application of chiral sulfur compounds in asymmetric

synthesis, this document provides a brief overview of the roles that various chiral thiols and

their derivatives play, based on existing literature.

General Overview: Chiral Sulfur Compounds in
Asymmetric Catalysis
Chiral organosulfur compounds are a significant class of ligands and organocatalysts in

asymmetric synthesis. The sulfur atom, with its unique electronic and steric properties, can

effectively influence the stereochemical outcome of a wide range of chemical transformations.

These compounds can be broadly categorized into several classes, each with distinct modes of

action.

Chiral Thioethers
Chiral thioethers are utilized as ligands for transition metals in a variety of asymmetric

reactions. The sulfur atom in a thioether can coordinate to a metal center, and when
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incorporated into a chiral backbone, it can create a chiral environment that directs the

stereoselectivity of the reaction. These ligands have been successfully applied in:

Palladium-catalyzed asymmetric allylic alkylation: Chiral thioether ligands can effectively

control the enantioselectivity of this important carbon-carbon bond-forming reaction.

Asymmetric hydrogenation and hydrosilylation: Metal complexes of chiral thioethers have

been used to catalyze the enantioselective reduction of ketones and olefins.

Chiral Thioureas
Chiral thioureas have emerged as powerful hydrogen-bond-donating organocatalysts. The two

N-H protons of the thiourea moiety can form strong hydrogen bonds with a substrate, activating

it towards nucleophilic attack and controlling the facial selectivity. Bifunctional thiourea

catalysts, which also contain a basic group (e.g., a tertiary amine), are particularly effective.

They have been widely used in:

Michael additions

Mannich reactions

Friedel-Crafts alkylations

Diels-Alder reactions

The general mechanism for a thiourea-catalyzed reaction is depicted below.
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Catalytic Cycle of a Bifunctional Thiourea
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Figure 1. A generalized catalytic cycle for a bifunctional thiourea organocatalyst.

Chiral Sulfoxides and Related Compounds
Compounds with a stereogenic sulfur atom, such as chiral sulfoxides and sulfoximines, have

also found application as ligands in asymmetric catalysis. The chirality at the sulfur center,

combined with the other chiral elements in the molecule, can lead to high levels of

stereochemical control.

Synthesis of Chiral Thiols
The direct asymmetric synthesis of free thiols is a challenging area of research. Recent

advances have described organocatalytic methods for the enantioselective synthesis of

protected β-hydroxythiols from meso-epoxides.[1] These methods typically involve a cascade

reaction catalyzed by a chiral phosphoric acid.[1] The synthesis of specific long-chain chiral

thiols like Tridecane-2-thiol for catalytic purposes is not described in the literature. A patent

from 1964 mentions tridecane-2-thiol in the context of preparing gold mercaptides for

decorative purposes, but does not detail its synthesis or use in catalysis.[2]
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Conclusion
While the specific compound of interest, Tridecane-2-thiol, does not have any reported

applications in asymmetric catalysis, the broader class of chiral sulfur compounds represents a

rich and diverse area of research. Scientists and drug development professionals interested in

this field are encouraged to explore the extensive literature on chiral thioethers, thioureas, and

sulfoxides as powerful tools for enantioselective synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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